
Vapor pressure of dibromomethane at different
temperatures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibromomethane

Cat. No.: B042720 Get Quote

Vapor Pressure of Dibromomethane: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of

dibromomethane (CH₂Br₂) at various temperatures. The information contained herein is

intended to support research, development, and manufacturing activities where the volatility of

dibromomethane is a critical parameter. This document includes tabulated vapor pressure

data, detailed experimental protocols for its determination, and a conceptual workflow for the

measurement process.

Data Presentation: Vapor Pressure of
Dibromomethane
The following table summarizes experimentally determined vapor pressure data for

dibromomethane at different temperatures. For ease of comparison, all pressure values have

been converted to kilopascals (kPa) and temperatures to Kelvin (K) and Celsius (°C).
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Temperature (°C) Temperature (K)
Vapor Pressure
(kPa)

Reference

-37 236.15 0.1 [1]

-7 266.15 1 [1]

20 293.15 4.65 [2]

20 293.15 4.653 [3]

25 298.15 5.92 [4]

35.2 308.35 10 [1]

96.5 369.65 100 [1]

Note: Data from various sources may have been determined using different experimental

techniques, which can contribute to minor variations in the reported values.

The relationship between temperature and vapor pressure can also be described by the

Antoine equation:

log₁₀(P) = A - (B / (T + C))

Where P is the vapor pressure in bar, and T is the temperature in Kelvin. For

dibromomethane, the Antoine coefficients are:

A = 4.15665

B = 1313.13

C = -61.281

These coefficients are valid for a temperature range of 285.3 K to 370.3 K.[5]

Experimental Protocols
The determination of vapor pressure for a volatile organic compound like dibromomethane
can be accurately performed using several established methods. The following protocol
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describes the static method, a direct and reliable technique for measuring the vapor pressure

of a pure liquid.

Objective: To determine the equilibrium vapor pressure of a purified sample of

dibromomethane at a series of controlled temperatures.

Apparatus:

A thermostatically controlled vacuum-tight sample cell (e.g., a glass or stainless steel

vessel).

A high-precision pressure transducer or a mercury manometer.

A calibrated temperature sensor (e.g., a platinum resistance thermometer).

A vacuum pump capable of reaching pressures below 1 Pa.

A degassing system (e.g., a freeze-pump-thaw setup).

A constant temperature bath or a furnace to control the sample cell temperature.

Procedure:

Sample Preparation: A high-purity sample of dibromomethane is introduced into the sample

cell. It is crucial to thoroughly degas the sample to remove any dissolved air or other volatile

impurities, as their presence would contribute to the total measured pressure, leading to

erroneously high vapor pressure readings. This is typically achieved by a series of freeze-

pump-thaw cycles.

System Evacuation: The entire apparatus, including the sample cell and the pressure

measurement system, is evacuated to a high vacuum to remove any residual air.

Temperature Equilibration: The sample cell is brought to the desired temperature using the

constant temperature bath or furnace. The temperature must be precisely controlled and

monitored throughout the measurement.

Vapor-Liquid Equilibrium: The system is allowed to reach thermal and phase equilibrium. At

this point, the pressure inside the cell, exerted by the dibromomethane vapor, becomes
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constant.

Pressure Measurement: The equilibrium vapor pressure is measured using the pressure

transducer or manometer.

Data Collection at Multiple Temperatures: The procedure is repeated at several different

temperatures to obtain a set of vapor pressure data as a function of temperature.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

vapor pressure of dibromomethane using the static method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Vapor pressure of dibromomethane at different
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042720#vapor-pressure-of-dibromomethane-at-
different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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